Cas no 1705930-82-0 (1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone)

• Product Name: 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone
• CAS No: 1705930-82-0
• MF: C₁₈H₁₈ClN₇O₂
• MW: 399.834221363068
• CID: 6427647
• PubChem ID: 90626538
• Update Time: 2025-06-11

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1705930-82-0
• 2-(2-chlorophenoxy)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• AKOS025099999
• 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone
• F6469-2385
• 2-(2-chlorophenoxy)-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone

• Inchi： 1S/C18H18ClN7O2/c19-14-3-1-2-4-15(14)28-10-18(27)25-7-5-24(6-8-25)16-9-17(22-12-21-16)26-13-20-11-23-26/h1-4,9,11-13H,5-8,10H2
• InChI Key： FVXVLPPRCLWBMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 399.1210505g/mol
• Monoisotopic Mass: 399.1210505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone

Introduction to 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone (CAS No. 1705930-82-0)

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone, also known by its CAS number 1705930-82-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazolopyrimidines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a piperazine ring, a triazole moiety, and a chlorophenyl group, all of which contribute to its pharmacological properties.

The development of 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone has been driven by its potential applications in the treatment of various diseases. Recent studies have highlighted its promising antifungal and antitumor activities, making it a valuable candidate for further investigation and potential therapeutic use. The compound's ability to interact with specific biological targets has been a focal point of research, with several mechanisms of action being explored.

In the context of antifungal activity, 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone has shown significant efficacy against a range of fungal pathogens. This is particularly important given the increasing prevalence of drug-resistant fungal infections. The compound's mechanism of action involves the inhibition of key enzymes involved in fungal metabolism, thereby disrupting their growth and survival. This makes it a promising candidate for the development of new antifungal agents.

Beyond its antifungal properties, 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone has also demonstrated notable antitumor activity. Preclinical studies have shown that the compound can effectively inhibit the proliferation of various cancer cell lines. The mechanism behind this activity is thought to involve the modulation of signaling pathways that are critical for tumor growth and survival. Specifically, the compound appears to target kinases and other proteins involved in cell cycle regulation and apoptosis.

The structural features of 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone play a crucial role in its biological activities. The piperazine ring provides flexibility and allows for optimal binding to target proteins. The triazole moiety contributes to the compound's stability and enhances its ability to form hydrogen bonds with target molecules. The chlorophenyl group adds lipophilicity, which can improve cellular uptake and distribution within tissues.

In addition to its therapeutic potential, 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone has been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended targets in sufficient concentrations while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-(6-(1H-1,2,4-triazol-1-y l)pyrimidin - 4 - yl ) p ipe razi n - 1 - yl ) - 2 - ( 2 - c h l o r o p h e n o x y ) e t h an on e in human subjects. Preliminary results have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in early-stage trials. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The future prospects for 1-(4-(6-(1H - 1 , 2 , 4 - t r i az o l - 1 - y l ) p y r i m i d i n - 4 - y l ) p i pe r az i n - 1 - y l ) - 2 - ( 2 - c h l o r o p h e n o x y ) e t h an on e are bright. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to identify new derivatives with improved properties and broader therapeutic applications.

In conclusion, 1 -( 4 -( 6 -( 1 H - 3 , z o l - y l ) y m i d i n - y l ) z i n - y l ) ( c h l o r o p h e n o x y ) t h an on e (CAS No. 5930-) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a novel therapeutic agent.